N-allyl-6-(4-morpholinyl)-N'-[2-(4-morpholinyl)ethyl]-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-morpholin-4-yl-4-N-(2-morpholin-4-ylethyl)-2-N-prop-2-enyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C16H27N7O2/c1-2-3-17-14-19-15(18-4-5-22-6-10-24-11-7-22)21-16(20-14)23-8-12-25-13-9-23/h2H,1,3-13H2,(H2,17,18,19,20,21)
• InChI Key: DACGMYDSHIZEQP-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1=NC(=NC(=N1)NCCN2CCOCC2)N3CCOCC3
• Molecular Formula: C16H27N7O2
• Molecular Weight: 349.43 g/mol

Description

N-allyl-6-(4-morpholinyl)-N'-[2-(4-morpholinyl)ethyl]-1,3,5-triazine-2,4-diamine, also known as AMT, is a highly potent and selective inhibitor of the protein kinase B-Raf. This compound has been extensively studied for its potential as an anti-cancer agent due to its ability to inhibit the growth and proliferation of cancer cells.

Mechanism of Action

N-allyl-6-(4-morpholinyl)-N'-[2-(4-morpholinyl)ethyl]-1,3,5-triazine-2,4-diamine inhibits B-Raf by binding to the ATP-binding site of the protein kinase. This prevents the activation of downstream signaling pathways that are involved in cell growth and proliferation. By selectively targeting B-Raf, this compound has a higher specificity and lower toxicity compared to other protein kinase inhibitors.
Biochemical and Physiological Effects
This compound has been shown to have anti-cancer effects in various cancer cell lines, including melanoma, lung cancer, and colon cancer. In addition, this compound has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-allyl-6-(4-morpholinyl)-N'-[2-(4-morpholinyl)ethyl]-1,3,5-triazine-2,4-diamine is its high potency and selectivity for B-Raf, which makes it a promising anti-cancer agent. However, this compound also has some limitations for lab experiments, including its low solubility in water and instability in acidic conditions. In addition, the synthesis of this compound is complex and requires several steps, which can make it difficult to produce large quantities of the compound.

Future Directions

There are several future directions for the research and development of N-allyl-6-(4-morpholinyl)-N'-[2-(4-morpholinyl)ethyl]-1,3,5-triazine-2,4-diamine. One potential direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in animal models to determine the optimal dosage and administration route for anti-cancer therapy. Finally, further studies are needed to investigate the potential of this compound in combination therapy with other anti-cancer agents.

Scientific Research Applications

N-allyl-6-(4-morpholinyl)-N'-[2-(4-morpholinyl)ethyl]-1,3,5-triazine-2,4-diamine has been extensively studied for its potential as an anti-cancer agent. Several studies have shown that this compound can inhibit the growth and proliferation of cancer cells by selectively targeting B-Raf, a protein kinase that is frequently mutated in various cancers. In addition, this compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism for anti-cancer agents.